2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C18H20N6OS/c1-12(2)13-5-7-15(8-6-13)21-16(25)11-26-18-23-22-17(24(18)19)14-4-3-9-20-10-14/h3-10,12H,11,19H2,1-2H3,(H,21,25)
• InChI Key: YALLJHWMOSUWOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CN=CC=C3
• Molecular Formula: C18H20N6OS
• Molecular Weight: 368.5 g/mol

Description

2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C18H20N6OS and its molecular weight is 368.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Elucidation

The synthesis and structural elucidation of derivatives of this compound have shown significant interest due to their wide range of potential pharmaceutical activities. For instance, a study by Mahyavanshi, Parmar, and Mahato (2011) focused on the synthesis of N-(4-aryl amine)-2-{[4-phenyl-5- (pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives. These compounds were synthesized through the condensation of 4-phenyl-5-(pyridine-4-yl)-4H-1,2,4-triazole-3-thiol and 2-Chloro-N-(aryl)acetamide, aiming to investigate their antibacterial, antifungal, and anti-tuberculosis activities (Mahyavanshi et al., 2011).

Antimicrobial Activity

The antimicrobial activity of this compound and its derivatives has been a key area of research. Chalenko et al. (2019) synthesized pyrolin derivatives, including 2-((4-amino-5-(furan-2-yl)-1,2,4-triazol-4H-3-il)-sulfanyl)-N-acetamides, and evaluated their anti-exudative properties. This study found that a significant percentage of these new synthesized derivatives exhibited antiexudative properties, with some compounds surpassing the reference drug in activity (Chalenko et al., 2019).

Antitumor Activity

Investigations into the antitumor activity of related compounds have also been conducted. Alqasoumi et al. (2009) explored the synthesis of novel acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a biologically active pyrazole moiety. Their findings highlighted compound 4 as more effective than the reference drug, doxorubicin, as a positive control in antitumor activity (Alqasoumi et al., 2009).

Quantum Calculations and Molecular Docking

Further research by Fahim and Ismael (2019) delved into the synthesis, antimicrobial activity, and quantum calculations of novel sulphonamide derivatives. Their study provided a correlation between experimental and theoretical calculations, offering a solid foundation for the anticipated new compounds (Fahim & Ismael, 2019).